Cas no 1715933-51-9 (6,8-Dichloro-3-iodo-2-methylimidazo[1,2-B]pyridazine)

• Product Name: 6,8-Dichloro-3-iodo-2-methylimidazo[1,2-B]pyridazine
• CAS No: 1715933-51-9
• MF: C₇H₄Cl₂IN₃
• MW: 327.937231063843
• CID: 4704304
• Update Time: 2025-11-01

6,8-Dichloro-3-iodo-2-methylimidazo[1,2-B]pyridazine Chemical and Physical Properties

Names and Identifiers

• 6,8-DICHLORO-3-IODO-2-METHYLIMIDAZO[1,2-B]PYRIDAZINE
• 6,8-Dichloro-3-iodo-2-methylimidazo[1,2-B]pyridazine

• Inchi： 1S/C7H4Cl2IN3/c1-3-6(10)13-7(11-3)4(8)2-5(9)12-13/h2H,1H3
• InChI Key： REOYFYPJPBQUOS-UHFFFAOYSA-N
• SMILES： IC1=C(C)N=C2C(=CC(=NN21)Cl)Cl

Computed Properties

• Exact Mass: 326.88270 g/mol
• Monoisotopic Mass: 326.88270 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 327.93
• Topological Polar Surface Area: 30.2
• XLogP3: 3

Additional information on 6,8-Dichloro-3-iodo-2-methylimidazo[1,2-B]pyridazine

6,8-Dichloro-3-iodo-2-methylimidazo[1,2-B]pyridazine: A Comprehensive Overview

The compound with CAS No. 1715933-51-9, known as 6,8-Dichloro-3-iodo-2-methylimidazo[1,2-B]pyridazine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of imidazo[1,2-b]pyridazines, which are heterocyclic aromatic compounds with a fused imidazole and pyridazine ring system. The presence of chlorine and iodine substituents at positions 6, 8, and 3 respectively, along with a methyl group at position 2, imparts unique electronic and steric properties to the molecule.

Recent studies have highlighted the potential of 6,8-Dichloro-3-iodo-2-methylimidazo[1,2-B]pyridazine as a promising candidate in the development of novel therapeutic agents. Researchers have explored its ability to modulate key cellular pathways involved in diseases such as cancer and neurodegenerative disorders. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-proliferative activity against various cancer cell lines, suggesting its potential as an anti-cancer agent.

The synthesis of 6,8-Dichloro-3-iodo-2-methylimidazo[1,2-B]pyridazine involves a multi-step process that typically begins with the preparation of the imidazo[1,2-b]pyridazine core. This is followed by the introduction of the halogen substituents through electrophilic substitution or coupling reactions. The use of advanced catalytic systems has significantly improved the yield and purity of the final product. Notably, a 2023 paper in *Organic Process Research & Development* reported a novel microwave-assisted synthesis route that reduces reaction time while maintaining high product quality.

In terms of physical properties, 6,8-Dichloro-3-iodo-2-methylimidazo[1,2-B]pyridazine is characterized by its high melting point (approximately 245°C) and moderate solubility in common organic solvents such as dichloromethane and ethanol. These properties make it suitable for various analytical techniques including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The biological activity of this compound has been extensively studied. A 2023 study in *Bioorganic & Medicinal Chemistry Letters* revealed that it exhibits selective inhibition against certain kinases involved in signaling pathways critical for cancer progression. Additionally, preliminary toxicological studies indicate that it has a favorable safety profile with low acute toxicity in preclinical models.

From an application standpoint, 6,8-Dichloro-3-iodo-2-methylimidazo[1,2-B]pyridazine holds great promise as a lead compound for drug discovery programs targeting various therapeutic areas. Its unique combination of structural features allows for further functionalization to optimize pharmacokinetic properties such as bioavailability and half-life.

In conclusion, 6,8-Dichloro-3-iodo-2-methylimidazo[1,2-B]pyridazine represents a significant advancement in the field of heterocyclic chemistry. With its intriguing structural features and promising biological activity profiles supported by cutting-edge research findings from recent studies (e.g., Smith et al., 2023; Johnson et al., 2023), this compound is poised to play a pivotal role in future drug development efforts.